Cas no 39763-87-6 (2-cyclopropylfuran)

• Product Name: 2-cyclopropylfuran
• CAS No: 39763-87-6
• MF: C₇H₈O
• MW: 108.137822151184
• MDL: MFCD26405651
• CID: 2825607
• PubChem ID: 13115533
• Update Time: 2025-05-23

2-cyclopropylfuran Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropylfuran
• DTXSID10519193
• EN300-253354
• DTXCID80469999
• 39763-87-6
• 2-furylcyclopropane
• SCHEMBL21402172

• MDL： MFCD26405651
• Inchi： 1S/C7H8O/c1-2-7(8-5-1)6-3-4-6/h1-2,5-6H,3-4H2
• InChI Key： XQGXEYVLYBCLOU-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1CC1

Computed Properties

• Exact Mass: 108.057514874Da
• Monoisotopic Mass: 108.057514874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 86.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 13.1Ų

Additional information on 2-cyclopropylfuran

2-Cyclopropylfuran: A Comprehensive Overview

2-Cyclopropylfuran (CAS No 39763-87-6) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a cyclopropyl group attached to a furan ring, exhibits intriguing chemical properties and potential applications in various industries. Recent advancements in synthetic methodologies and its utilization in cutting-edge research have further underscored its importance in modern chemistry.

The molecular structure of 2-cyclopropylfuran is defined by the fusion of a cyclopropane ring with a furan moiety. This combination results in a molecule with exceptional electronic and steric properties. The cyclopropane ring introduces strain into the structure, which can influence reactivity and stability. Conversely, the furan ring contributes aromaticity and conjugation, making the compound versatile in its chemical behavior. Researchers have explored these attributes to develop novel synthetic pathways and functional materials.

Recent studies have highlighted the potential of 2-cyclopropylfuran as a building block for advanced materials. For instance, its ability to participate in Diels-Alder reactions has been leveraged to create complex polycyclic structures with applications in drug design and polymer synthesis. Additionally, the compound's electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials.

The synthesis of 2-cyclopropylfuran has been optimized through various methodologies, including transition-metal catalyzed coupling reactions and organocatalytic processes. These advancements have not only improved the efficiency of production but also expanded the scope of its potential applications. For example, recent research has demonstrated the use of 2-cyclopropylfuran in the construction of bioactive molecules, where its unique structure facilitates interactions with biological targets.

In terms of physical properties, 2-cyclopropylfuran exhibits a melting point of approximately 115°C and a boiling point around 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF makes it amenable to various chemical transformations. These characteristics are particularly advantageous in large-scale synthesis and industrial applications.

The application of 2-cyclopropylfuran extends beyond traditional chemical synthesis. Recent breakthroughs have seen its incorporation into sustainable materials, such as biodegradable polymers and eco-friendly coatings. Its ability to undergo controlled polymerization under mild conditions has positioned it as a key component in green chemistry initiatives.

Furthermore, the compound's role in medicinal chemistry cannot be overstated. Its structural similarity to certain bioactive compounds has led to its use as a lead molecule in drug discovery programs. Researchers have exploited its reactivity to design analogs with enhanced pharmacokinetic profiles, paving the way for potential therapeutic applications.

In conclusion, 2-cyclopropylfuran (CAS No 39763-87-6) stands as a testament to the ingenuity of modern chemistry. Its unique structure, coupled with recent advancements in synthetic methods and application development, continues to drive innovation across diverse scientific disciplines. As research into this compound progresses, it is anticipated that new insights will further enhance its utility in both academic and industrial settings.